Cas no 2229506-12-9 (4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol
• CAS No: 2229506-12-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6381863
• PubChem ID: 165782027
• Update Time: 2025-05-20

4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol
• 2229506-12-9
• EN300-1780861

• Inchi： 1S/C11H14N2O4/c1-17-9-6-7(11(12)3-2-4-11)5-8(10(9)14)13(15)16/h5-6,14H,2-4,12H2,1H3
• InChI Key： QITHWCQLJOIUDN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CCC1)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol

4-(1-Aminocyclobutyl)-2-methoxy-6-nitrophenol (CAS No. 2229506-12-9): A Comprehensive Overview

The compound 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol, identified by the CAS registry number CAS No. 2229506-12-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an amino group, a methoxy group, and a nitrophenol moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in fields such as pharmacology, materials science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol, leveraging innovative methodologies such as transition-metal-catalyzed coupling reactions and stereocontrolled synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for exploring its structural variations and functional applications. The ability to manipulate the cyclobutane ring's stereochemistry has been particularly significant, as it directly influences the compound's reactivity and biological activity.

In the realm of pharmacology, 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol has shown promise as a potential lead compound for drug development. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, suggesting its potential role in treating various diseases. For instance, research has highlighted its inhibitory effects on certain kinases, which are crucial in cellular signaling pathways associated with cancer and inflammatory disorders.

The nitrophenol moiety in the molecule plays a pivotal role in its redox properties, making it a candidate for applications in electrochemistry and energy storage. Recent studies have explored its use as an electrode material in supercapacitors, where its unique electronic structure contributes to enhanced capacitance and charge-discharge efficiency. Additionally, the methoxy group enhances the compound's solubility in polar solvents, facilitating its integration into various chemical systems.

The cyclobutane ring's strain energy is another area of active research. The ring's inherent instability makes it susceptible to ring-opening reactions under specific conditions, offering opportunities for controlled polymerization and cross-linking reactions. This property has led to investigations into its use as a building block for novel polymeric materials with tailored mechanical and thermal properties.

In terms of environmental applications, 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol has been studied for its potential role in catalytic processes aimed at degrading persistent organic pollutants (POPs). Its ability to act as a catalyst in oxidation reactions could provide an eco-friendly solution for remediating contaminated environments.

The synthesis of CAS No. 2229506-12-9 involves a multi-step process that requires meticulous control over reaction conditions to ensure optimal yields and stereochemical outcomes. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions or other strain-inducing methods, followed by functionalization with amino, methoxy, and nitro groups using nucleophilic substitution or electrophilic aromatic substitution techniques.

Despite its potential applications, the handling and storage of 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol require adherence to standard laboratory safety protocols due to its reactive nature. Proper ventilation, protective equipment, and controlled exposure levels are essential to ensure safe handling practices.

In conclusion, 4-(1-aminocyclobutyl)-2-methoxy-6-nitrophenol (CAS No. 2229506-12-9) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic solutions.